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Compound of Interest

Compound Name: cis-2-Tridecenal

Cat. No.: B15182187

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This document provides immediate, essential
guidance for the safe use of cis-2-Tridecenal, including personal protective equipment (PPE)
recommendations, handling procedures, and disposal plans.

Personal Protective Equipment (PPE)

When handling cis-2-Tridecenal, it is crucial to use appropriate personal protective equipment
to minimize exposure and ensure personal safety. The following table summarizes the required
PPE.
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PPE Category

Item

Specifications

Hand Protection

Chemical-resistant gloves

Nitrile or butyl rubber gloves
are recommended. Ensure
gloves are intact before and

during use.

Eye and Face Protection

Safety glasses with side

shields or goggles

Must meet ANSI Z87.1
standards to provide adequate
protection against splashes.[1]
A face shield may be
necessary for larger quantities
or when there is a significant

splash hazard.

Skin and Body Protection

Laboratory coat or chemical-

resistant apron

A lab coat should be worn to
protect street clothing. For
larger scale operations, a
chemical-resistant apron over
the lab coat is advised.

Respiratory Protection

Not generally required with

adequate ventilation

Work in a well-ventilated area
or under a chemical fume hood
to avoid inhalation of vapors.
[2] If ventilation is inadequate,
a NIOSH-approved respirator

may be necessary.

Health and Safety Data

Understanding the hazard profile of cis-2-Tridecenal is fundamental to its safe handling. It is

classified as a skin and eye irritant.[3][4]
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Hazard

o GHS Pictogram Signal Word Hazard Statement
Classification
Skin Irritation ] H315: Causes skin
Warning o
(Category 2) irritation.[3]
Eye Irritation ) H319: Causes serious
Warning o
(Category 2A) eye irritation.[3]

Physical and Chemical Properties

A summary of key physical and chemical properties of cis-2-Tridecenal is provided below for
logistical and safety planning.

Property Value

Molecular Formula C13H240[5]

Molecular Weight 196.33 g/mol [5]

Appearance Colorless or slightly yellowish liquid[5]
Odor Oily, citrus aroma[5]

Boiling Point 115-118 °C @ 10 mmHg[5]

Flash Point 112.78 °C (235.00 °F) TCC[6]
Specific Gravity 0.842 to 0.862 @ 25 °C[6]

Operational and Disposal Plans

A systematic approach to handling and disposal is critical for maintaining a safe laboratory
environment.

Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for the safe handling of cis-2-
Tridecenal, from preparation to post-experiment cleanup.
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Safe Handling Workflow for cis-2-Tridecenal

Preparation
Don PPE Ensure Proper Ventilation
(Gloves, Goggles, Lab Coat) (Fume Hood)

NS

Chemical Handling

Transfer cis-2-Tridecenal

Perform Experiment

Cleanup & Disposal

Decontaminate Glassware & Surfaces Dispose of Waste

Doff PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Safe handling workflow for cis-2-Tridecenal.
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Step-by-Step Handling Procedures

Preparation: Before handling the chemical, ensure that the safety data sheet (SDS) has
been reviewed and is readily accessible.[3] Prepare the work area by ensuring it is clean and
uncluttered.

Personal Protective Equipment: Don the appropriate PPE as outlined in the table above. This
includes chemical-resistant gloves, safety goggles, and a lab coat.[3]

Ventilation: Work in a well-ventilated area.[2] For procedures that may generate vapors, a
chemical fume hood is required.[2]

Chemical Transfer: When transferring cis-2-Tridecenal, avoid splashing. Use appropriate
tools such as a pipette or a funnel.

Performing the Experiment: Carry out the experimental protocol, being mindful of potential
incompatibilities with other reagents.

Cleanup: Upon completion of the experiment, decontaminate all surfaces and equipment that
may have come into contact with the chemical.

Personal Hygiene: After handling is complete and before leaving the laboratory, remove all
PPE and wash hands thoroughly with soap and water.[3]

Disposal Plan

Proper disposal of cis-2-Tridecenal and any contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection: Collect all cis-2-Tridecenal waste, including unused product and
contaminated materials (e.g., gloves, absorbent pads), in a designated, properly labeled, and
sealed container.

Spill Management: In the event of a spill, absorb the liquid with an inert material such as
vermiculite, dry sand, or earth.[7] Do not use combustible materials like paper towels to
absorb large spills. The absorbed material should be collected in a suitable container for
disposal.[7]
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» Disposal Route: Dispose of the chemical waste through a licensed hazardous waste disposal
company.[3] Do not pour cis-2-Tridecenal down the drain or dispose of it with general
laboratory trash.[7] Follow all local, regional, and national regulations for hazardous waste
disposal.[7]

o Container Disposal: Empty containers should be triple-rinsed with a suitable solvent, and the
rinsate collected as hazardous waste. The rinsed container can then be disposed of
according to institutional guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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